N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H19NO2/c1-3-21-17-11-9-16(10-12-17)19-18(20)13-8-15-6-4-14(2)5-7-15/h4-13H,3H2,1-2H3,(H,19,20)/b13-8+
• InChI Key: BGJQVLJHMAPKDO-MDWZMJQESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)C
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide is a synthetic compound that belongs to the class of organic compounds known as phenylpropenes. This compound has been the subject of scientific research due to its potential applications in various fields, including medicine and biology. In

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes involved in cellular processes such as inflammation and cancer cell proliferation. It may also induce apoptosis and autophagy in cancer cells.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been investigated for its potential to induce apoptosis and autophagy in cancer cells. However, the biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide in lab experiments is its potential to exhibit anti-inflammatory, analgesic, and anticancer properties. However, a limitation of this compound is that its mechanism of action is not fully understood, and further research is needed to elucidate its effects on cellular processes.

Future Directions

There are several future directions for the scientific research of N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide. One direction is to investigate its potential as an anticancer agent and to elucidate its mechanism of action in cancer cells. Another direction is to study its effects on other cellular processes such as inflammation and autophagy. Additionally, further research is needed to determine the safety and efficacy of this compound in animal and human studies.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide involves the reaction between 4-ethoxybenzaldehyde and 4-methylacetophenone in the presence of an acid catalyst such as hydrochloric acid. The reaction proceeds via an aldol condensation mechanism to form the desired product. The product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide has been the subject of scientific research due to its potential applications in various fields. In medicine, this compound has been shown to exhibit anti-inflammatory and analgesic properties. It has also been investigated for its potential use as an anticancer agent. In biology, N-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide has been studied for its effects on cellular processes such as apoptosis and autophagy.